Cas no 290297-43-7 (1-(3,5-Bis(trifluoromethyl)phenyl)-N-methylethanamine)

• Product Name: 1-(3,5-Bis(trifluoromethyl)phenyl)-N-methylethanamine
• CAS No: 290297-43-7
• MF: C₁₁H₁₁F₆N
• MW: 271.202163934708
• CID: 67505
• PubChem ID: 22017356
• Update Time: 2025-05-27

1-(3,5-Bis(trifluoromethyl)phenyl)-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Bis(trifluoromethyl)phenyl)-N-methylethanamine
• 1-(3,5-Bis(trifluoromethyl)-phenyl)-N-methylethanamine
• N-Methyl-1-[3,5-bis(trifluoomethyl)phenyl]ethylamine
• [1-(3,5-bis-trifluoromethyl-phenyl)-ethyl]-methyl-amine
• [1-(R-3,5-bis-trifluoromethyl-phenyl)-ethyl]-methyl-amine
• {1-[3,5-bis(trifluoromethyl)phenyl]ethyl}methylamine
• 1-[3,5-bis(trifluoromethyl)phenyl]ethyl-N-methylamine
• AG-E-94201
• AGN-PC-00CKZ0
• ANW-65929
• CTK4G2599
• 1-[3,5-Bis(trifluoromethyl)phenyl]-N-methylethanamine
• N-Methyl-1-[3,5-bis(trifluoromethyl)phenyl]ethylamine
• [1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]methylamine
• SCHEMBL1432906
• N10799
• 1-[3,5-Bis(trifluoromethyl)phenyl]-N-methylethan-1-amine
• FT-0655559
• C11H11F6N
• 1-(3,5-bis(trifluoromethyl)phenyl)-N-methylethan-1-amine
• [(SR)-1-(3,5-bis-trifluoromethyl-phenyl)-ethyl]-methyl-amine
• SB47013
• AKOS010956726
• A819723
• 4-Chlorobenzyl2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
• 1-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-ethanamine;1-(3,5-Bis(trifluoromethyl)phenyl)-N-methylethanamine
• (R)-N-Methyl-1-[3,5-bis(trifluoromethyl)-phenyl]ethylamine
• DTXSID60621553
• CS-0169494
• 290297-43-7
• SB49519
• {1-[3,5-bis(trifluoromethyl)phenyl]ethyl}(methyl)amine
• 1-[3,5-Bis(trifluoromethyl)phenyl]-N-methylethylamine, [1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]methylamine
• (1R)-1-[3,5-Bis(trifluoromethyl)phenyl]-N-methylethylamine
• 3,5-Bis(trifluoromethyl)-alpha,N-dimethylbenzylamine
• Benzenemethanamine, N,alpha-dimethyl-3,5-bis(trifluoromethyl)-

• MDL： MFCD08460499
• Inchi： 1S/C11H11F6N/c1-6(18-2)7-3-8(10(12,13)14)5-9(4-7)11(15,16)17/h3-6,18H,1-2H3
• InChI Key： ZHIAARPZLAPMHX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(C)NC)(F)F

Computed Properties

• Exact Mass: 271.07963
• Monoisotopic Mass: 271.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.29
• Boiling Point: 191°C at 760 mmHg
• Flash Point: 78.5°C
• Refractive Index: 1.426
• PSA: 26.02
• LogP: 4.39550

1-(3,5-Bis(trifluoromethyl)phenyl)-N-methylethanamine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes